Cas no 25406-67-1 (Kingiside)
Kingiside structure
Product Name:Kingiside
CAS No:25406-67-1
MF:C17H24O11
MW:404.365866661072
CID:261340
PubChem ID:12304884
Update Time:2024-03-01
Kingiside Chemical and Physical Properties
Names and Identifiers
-
- 1H,3H-Pyrano[3,4-c]pyran-5-carboxylicacid, 8-(b-D-glucopyranosyloxy)-4,4a,8,8a-tetrahydro-1-methyl-3-oxo-,methyl ester, (1S,4aS,8S,8aS)-
- 1H,3H-Pyrano[3,4-c]pyran-5-carboxylicacid, 8-(b-D-glucopyranosyloxy)-4,4a,8,8a-tetrahydro-1-methyl-3-oxo-,methyl ester, (1S,4
- kingiside
- 1H,3H-Pyrano[3,4-c]pyran-5-carboxylicacid, 8-(b-D-glucopyranosyloxy)-4,4a,8,8a-tetrahydro-1-methyl-3-oxo-,methyl ester, [1S-(1a,4ab,8b,8ab)]-
- 1H,6H-Pyrano[3,4-c]pyran-4-carboxylic acid, 1-(b-D-glucopyranosyloxy)-4a,5,8,8a-tetrahydro-8-methyl-6-oxo-,methyl ester (8CI)
- Kingisid
- 1H,3H-Pyrano(3,4-c)pyran-5-carboxylic acid, 8-(beta-D-glucopyranosyloxy)-4,4a,8,8a-tetrahydro-1-methyl-6-oxo-, methyl ester, (1S-(1alpha,4abeta,8beta,8abeta))-
- 25406-67-1
- methyl (1S,4aS,8S,8aS)-1-methyl-3-oxo-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,4a,8,8a-tetrahydro-1H-pyrano[3,4-c]pyran-5-carboxylate
- CS-0851568
- Methyl (1S,4aS,8S,8aS)-8-(beta-D-glucopyranosyloxy)-4,4a,8,8a-tetrahydro-1-methyl-3-oxo-1H,3H-pyrano[3,4-c]pyran-5-carboxylate
- DTXSID701104147
- HY-N11795
- 1H,3H-Pyrano[3,4-c]pyran-5-carboxylic acid, 8-(beta-D-glucopyranosyloxy)-4,4a,8,8a-tetrahydro-1-methyl-3-oxo-, methyl ester, (1S,4aS,8S,8aS)-
- AKOS040735201
- Kingiside
-
- Inchi: 1S/C17H24O11/c1-6-11-7(3-10(19)26-6)8(15(23)24-2)5-25-16(11)28-17-14(22)13(21)12(20)9(4-18)27-17/h5-7,9,11-14,16-18,20-22H,3-4H2,1-2H3/t6-,7+,9+,11+,12+,13-,14+,16-,17-/m0/s1
- InChI Key: QZCJFXSHMSZCLH-QAPDQXECSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]2[C@H](C)OC(C[C@@H]2C(C(=O)OC)=CO1)=O
Computed Properties
- Exact Mass: 404.13186158g/mol
- Monoisotopic Mass: 404.13186158g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 161
- XLogP3: -1.7
Experimental Properties
- PSA: 161.21000
- LogP: -2.21610
Kingiside Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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